Cas no 705927-86-2 (1H-Benzimidazole-4,7-diol,2-ethyl-(9CI))

• Product Name: 1H-Benzimidazole-4,7-diol,2-ethyl-(9CI)
• CAS No: 705927-86-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 557486
• Update Time: 2024-03-05

1H-Benzimidazole-4,7-diol,2-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,2-ethyl-(9CI)
• 2-ethyl-1H-benzimidazole-4,7-diol

• Inchi： 1S/C9H10N2O2/c1-2-7-10-8-5(12)3-4-6(13)9(8)11-7/h3-4,12-13H,2H2,1H3,(H,10,11)
• InChI Key： RENCHXTWURNDSF-UHFFFAOYSA-N
• SMILES： C12C(O)=CC=C(O)C=1NC(CC)=N2

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2